Cas no 869346-71-4 (2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 869346-71-4
• MF: C₁₇H₁₈N₄O₂S₂
• MW: 374.480420589447
• CID: 6251105
• PubChem ID: 7151060
• Update Time: 2025-10-29

2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• SR-01000018196-1
• SR-01000018196
• F1872-0762
• 2-((1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
• 2-[1-[(4-methoxyphenyl)methyl]imidazol-2-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-({1-[(4-methoxyphenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• AKOS002045806
• 869346-71-4

• Inchi： 1S/C17H18N4O2S2/c1-12-10-24-16(19-12)20-15(22)11-25-17-18-7-8-21(17)9-13-3-5-14(23-2)6-4-13/h3-8,10H,9,11H2,1-2H3,(H,19,20,22)
• InChI Key： JBSKRDXSHFCHHR-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C)=CS1)=O)C1=NC=CN1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 374.08711818g/mol
• Monoisotopic Mass: 374.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS No. 869346-71-4)

2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a complicated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 869346-71-4, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate architecture of this molecule, featuring a sulfanyl group linked to an imidazole ring and an acetamide moiety, makes it a subject of interest for chemists and biologists alike.

The chemical structure of 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide is characterized by several key functional groups that contribute to its reactivity and potential interactions with biological targets. The presence of a 4-methoxyphenyl group suggests possible aromatic interactions, while the thiazole ring in the N-terminal position adds another layer of complexity. These features make the compound a candidate for further exploration in various therapeutic areas.

Recent advancements in pharmaceutical chemistry have highlighted the importance of multi-target directed drugs, which are designed to interact with multiple biological pathways simultaneously. This approach has shown promise in treating complex diseases by addressing multiple mechanisms at once. The structure-based drug design strategies employed in the development of 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide align well with these principles, making it a valuable candidate for further investigation.

In the realm of biological activity, this compound has been studied for its potential effects on various enzymes and receptors. The sulfanyl group and the imidazole ring are particularly noteworthy, as they have been shown to interact with biological targets in diverse ways. For instance, imidazole derivatives are known for their role in inhibiting certain enzymes, while sulfanyl groups can participate in hydrogen bonding interactions. These properties make 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide a promising candidate for further exploration in drug discovery.

The pharmacokinetic properties of this compound are also of great interest. Understanding how a molecule behaves within the body is crucial for determining its efficacy and safety profile. The presence of both polar and non-polar regions in the molecule suggests that it may have favorable solubility characteristics, which could enhance its bioavailability. Additionally, the structural features of this compound may influence its metabolic pathways, providing insights into how it is processed by the body.

Current research in the field of medicinal chemistry has focused on developing novel compounds that can address unmet medical needs. The unique structure of 2-({1-(4-methoxyphenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(4-methyl-1,3-thiazol-2-yl)acetamide positions it as a potential lead compound for further development. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and identify derivatives with improved properties.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic methods and transition-metal-catalyzed reactions, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern chemistry but also provide valuable insights into how similar compounds can be developed.

In conclusion, 2-{(1-(4-Methoxyphenyl)methyl}-1H-imidazol{-}2{-}ylsulfonyl)-N{(4-Methyl}-1{,3{-}thiazol{-}2{-}yl)}acetamide (CAS No. 869346{-}71{-}4) is a fascinating compound with significant potential in pharmaceutical research. Its unique chemical structure, characterized by various functional groups such as {the sulfanyl group}, {the imidazole ring}, and {the acetamide moiety}, makes it a promising candidate for further investigation. Ongoing research in drug discovery and medicinal chemistry continues to explore its biological activities and pharmacokinetic properties, paving the way for new therapeutic applications.